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molecular formula Cu(OH)2CO3 B043907 Cupric acetate monohydrate CAS No. 6046-93-1

Cupric acetate monohydrate

Cat. No. B043907
CAS RN: 6046-93-1
M. Wt: 199.65 g/mol
InChI Key: NWFNSTOSIVLCJA-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Patent
US08735311B2

Procedure details

A CuCHA powder catalyst was prepared by ion-exchange with copper acetate. A 0.40 M of copper (II) acetate monohydrate solution was prepared by dissolving 89.8 g of the copper salt in 1.125 L of deionized water at 70° C. 300 g of NH4+-form CHA was then added to this solution. An ion-exchange reaction between the NH4+-form CHA and the copper ions was carried out by agitating the slurry at 70° C. for 1 hour. The pH was between 4.8 and 4.5 during the reaction. The resulting mixture was then filtered, washed until the filtrate had a conductivity of <200 μcm−1, which indicated that substantially no soluble or free copper remained in the sample, and the washed sample was dried at 90° C. The obtained CuCHA catalyst comprised CuO at 3.06% by weight and Na2O at 140 ppm.
Name
copper acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper
Quantity
89.8 g
Type
reactant
Reaction Step Two
Name
water
Quantity
1.125 L
Type
solvent
Reaction Step Two
[Compound]
Name
NH4+
Quantity
300 g
Type
reactant
Reaction Step Three
[Compound]
Name
NH4+
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
copper (II) acetate monohydrate

Identifiers

REACTION_CXSMILES
[C:1]([O-:4])(=[O:3])[CH3:2].[Cu+2:5].[C:6]([O-:9])(=[O:8])[CH3:7].[Cu]>O>[OH2:3].[C:6]([O-:9])(=[O:8])[CH3:7].[Cu+2:5].[C:1]([O-:4])(=[O:3])[CH3:2] |f:0.1.2,5.6.7.8|

Inputs

Step One
Name
copper acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]
Step Two
Name
copper
Quantity
89.8 g
Type
reactant
Smiles
[Cu]
Name
water
Quantity
1.125 L
Type
solvent
Smiles
O
Step Three
[Compound]
Name
NH4+
Quantity
300 g
Type
reactant
Smiles
Step Four
[Compound]
Name
NH4+
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cu]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
by agitating the slurry at 70° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The pH was between 4.8 and 4.5 during the reaction
FILTRATION
Type
FILTRATION
Details
The resulting mixture was then filtered
WASH
Type
WASH
Details
washed until the filtrate
CUSTOM
Type
CUSTOM
Details
the washed sample was dried at 90° C

Outcomes

Product
Details
Reaction Time
 1 h
Name
copper (II) acetate monohydrate
Type
product
Smiles
O.C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MOLARITY

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.